Cas no 90643-65-5 (3-methyl-5-(2-methylpropyl)-1,2-oxazole-4-carboxylic acid)

3-Methyl-5-(2-methylpropyl)-1,2-oxazole-4-carboxylic acid is a heterocyclic carboxylic acid featuring an oxazole core substituted with methyl and isobutyl groups. This compound is of interest in synthetic organic chemistry due to its functionalized structure, which serves as a versatile intermediate for the development of pharmaceuticals, agrochemicals, and specialty chemicals. The oxazole ring contributes to its stability, while the carboxylic acid moiety allows for further derivatization through amidation, esterification, or other coupling reactions. Its structural features make it suitable for applications in medicinal chemistry, particularly in the design of bioactive molecules. The compound is typically handled under standard laboratory conditions, with purity and reactivity optimized for synthetic workflows.

3-methyl-5-(2-methylpropyl)-1,2-oxazole-4-carboxylic acid structure

90643-65-5 structure

Product Name:3-methyl-5-(2-methylpropyl)-1,2-oxazole-4-carboxylic acid

CAS No:90643-65-5

MF:C₉H₁₃NO₃

MW:183.204422712326

MDL:MFCD11584322

CID:2182736

PubChem ID:28275752

Update Time:2025-06-07

3-methyl-5-(2-methylpropyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Isobutyl-3-methyl-isoxazole-4-carboxylic acid
- 3-methyl-5-(2-methylpropyl)-1,2-oxazole-4-carboxylic acid
- MFCD11584322
- CS-0330391
- 5-Isobutyl-3-methylisoxazole-4-carboxylicacid
- 90643-65-5
- 5-Isobutyl-3-methylisoxazole-4-carboxylic acid
- SB39775
- DB-263596
- AKOS006318856
- MDL： MFCD11584322
- Inchi： 1S/C9H13NO3/c1-5(2)4-7-8(9(11)12)6(3)10-13-7/h5H,4H2,1-3H3,(H,11,12)
- InChI Key： PAYRNPYQQKCATQ-UHFFFAOYSA-N
- SMILES： O1C(=C(C(=O)O)C(C)=N1)CC(C)C

Computed Properties

Exact Mass: 183.08954328g/mol
Monoisotopic Mass: 183.08954328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 63.3Å²

3-methyl-5-(2-methylpropyl)-1,2-oxazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM190970-1g	5-isobutyl-3-methylisoxazole-4-carboxylic acid	90643-65-5	95%	1g	$659	2021-08-05
TRC	I789305-10mg	5-Isobutyl-3-methyl-isoxazole-4-carboxylic Acid	90643-65-5		10mg	$ 50.00	2022-06-04
TRC	I789305-50mg	5-Isobutyl-3-methyl-isoxazole-4-carboxylic Acid	90643-65-5		50mg	$ 160.00	2022-06-04
TRC	I789305-100mg	5-Isobutyl-3-methyl-isoxazole-4-carboxylic Acid	90643-65-5		100mg	$ 250.00	2022-06-04
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0529-1g	5-Isobutyl-3-methyl-isoxazole-4-carboxylic acid	90643-65-5	96%	1g	8463.46CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0529-5g	5-Isobutyl-3-methyl-isoxazole-4-carboxylic acid	90643-65-5	96%	5g	33904.74CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0529-500mg	5-Isobutyl-3-methyl-isoxazole-4-carboxylic acid	90643-65-5	96%	500mg	4655.75CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0529-250mg	5-Isobutyl-3-methyl-isoxazole-4-carboxylic acid	90643-65-5	96%	250mg	2756.14CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0529-100mg	5-Isobutyl-3-methyl-isoxazole-4-carboxylic acid	90643-65-5	96%	100mg	1797.85CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0529-50mg	5-Isobutyl-3-methyl-isoxazole-4-carboxylic acid	90643-65-5	96%	50mg	1322.95CNY	2021-05-07

3-methyl-5-(2-methylpropyl)-1,2-oxazole-4-carboxylic acid Suppliers

Amadis Chemical Company Limited

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(CAS:90643-65-5)3-methyl-5-(2-methylpropyl)-1,2-oxazole-4-carboxylic acid

Order Number:A1045153

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 17:19

Price ($):752.0

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90643-65-5 (3-methyl-5-(2-methylpropyl)-1,2-oxazole-4-carboxylic acid) Related Products

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Amadis Chemical Company Limited

(CAS:90643-65-5)3-methyl-5-(2-methylpropyl)-1,2-oxazole-4-carboxylic acid

Purity:99%

Quantity:1g

Price ($):752.0